![molecular formula C15H28N2O4S B5651906 (3R*,4R*)-3-cyclopropyl-1-{[4-(methoxymethyl)-1-piperidinyl]sulfonyl}-4-methyl-3-pyrrolidinol](/img/structure/B5651906.png)
(3R*,4R*)-3-cyclopropyl-1-{[4-(methoxymethyl)-1-piperidinyl]sulfonyl}-4-methyl-3-pyrrolidinol
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Overview
Description
Synthesis Analysis
The synthesis of complex organic molecules like the one often involves multi-step chemical reactions. A relevant synthesis approach can be seen in the practical large-scale synthesis of (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol, which is a useful intermediate for synthesizing various bioactive molecules. This compound was synthesized in 51% overall yield by 1,3-dipolar cycloaddition reaction, without using chromatography, showcasing an efficient synthetic route (Kotian et al., 2005).
Molecular Structure Analysis
Understanding the molecular structure is crucial for assessing the chemical behavior and potential applications of the compound. Studies on similar molecules have employed X-ray crystallography to reveal detailed structural information, such as chair and envelope conformations in piperidine and pyrrolidine rings, respectively. These insights are vital for predicting the reactivity and interaction of the compound with biological targets (Yang et al., 2008).
Chemical Reactions and Properties
The compound's chemical reactions and properties are significantly influenced by its functional groups and molecular framework. For instance, the use of 1-piperidino-1-trimethylsilyloxycyclopropane, derived from the piperidide of 3-chloropropionic acid, demonstrates how the cyclopropanone equivalents react with various nucleophiles, leading to the formation of pyrroles, pyrrolines, and pyrrolizidines. This showcases the versatility of similar compounds in synthetic applications (Wasserman et al., 1989).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and boiling point, are critical for determining the compound's applicability in various solvents and conditions. Although specific data for this compound is not directly available, analyzing similar compounds provides insights into the influence of structural elements on physical properties.
Chemical Properties Analysis
Chemical properties, including reactivity with different reagents, stability under various conditions, and acidity or basicity, are essential for understanding how the compound can be utilized in chemical syntheses or pharmaceutical formulations. The sulfone and sulfonyl groups present in similar compounds play a crucial role in their reactivity and potential as intermediates in organic synthesis (Girish et al., 2008).
properties
IUPAC Name |
(3R,4R)-3-cyclopropyl-1-[4-(methoxymethyl)piperidin-1-yl]sulfonyl-4-methylpyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O4S/c1-12-9-17(11-15(12,18)14-3-4-14)22(19,20)16-7-5-13(6-8-16)10-21-2/h12-14,18H,3-11H2,1-2H3/t12-,15+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVZSGRXKTMVAMT-DOMZBBRYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC1(C2CC2)O)S(=O)(=O)N3CCC(CC3)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(C[C@]1(C2CC2)O)S(=O)(=O)N3CCC(CC3)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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